Cas no 113898-55-8 (3-Pyridinecarbonylfluoride, 2-fluoro-)

• Product Name: 3-Pyridinecarbonylfluoride, 2-fluoro-
• CAS No: 113898-55-8
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• MDL: MFCD18818954
• CID: 130328
• PubChem ID: 45079979
• Update Time: 2025-06-11

3-Pyridinecarbonylfluoride, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylfluoride, 2-fluoro-
• 2-fluoropyridine-3-carbonyl fluoride
• 3-Pyridinecarbonylfluoride,2-fluoro-(9CI)
• 113898-55-8
• DTXSID90663845
• MFCD18818954
• 2-Fluoro-3-pyridinecarbonyl fluoride

• MDL： MFCD18818954
• Inchi： 1S/C6H3F2NO/c7-5-4(6(8)10)2-1-3-9-5/h1-3H
• InChI Key： FRRSTGWMCISOKQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)F)=CC=CN=1

Computed Properties

• Exact Mass: 143.01829
• Monoisotopic Mass: 143.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 29.96

Additional information on 3-Pyridinecarbonylfluoride, 2-fluoro-

Introduction to 3-Pyridinecarbonylfluoride, 2-Fluoro- (CAS No. 113898-55-8)

3-Pyridinecarbonylfluoride, 2-fluoro-, also known by its CAS number 113898-55-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a fluorinated pyridine ring and a carbonyl fluoride group. These features endow it with a range of valuable properties that make it an essential building block in the synthesis of various functional molecules.

The chemical formula of 3-Pyridinecarbonylfluoride, 2-fluoro- is C₆H₃F₂

In the realm of pharmaceutical research, 3-Pyridinecarbonylfluoride, 2-fluoro- has garnered attention due to its potential as an intermediate in the synthesis of novel drugs. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence the pharmacokinetics and pharmacodynamics of the final drug product. Recent studies have explored its use in the development of inhibitors for various enzymes and receptors, including those involved in cancer and neurodegenerative diseases.

A notable example is its application in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The fluorinated pyridine moiety can enhance the binding affinity of these inhibitors to their target receptors, potentially leading to more effective therapeutic outcomes with fewer side effects. Additionally, the compound has been investigated for its role in the development of antiviral agents, particularly against RNA viruses such as influenza and SARS-CoV-2.

In the agrochemical industry, 3-Pyridinecarbonylfluoride, 2-fluoro- serves as a key intermediate in the production of pesticides and herbicides. The fluorine atoms can improve the stability and efficacy of these compounds, making them more resistant to degradation by environmental factors such as sunlight and moisture. This enhanced stability ensures that the active ingredients remain effective over longer periods, reducing the frequency of application and minimizing environmental impact.

The material science sector has also benefited from the unique properties of 3-Pyridinecarbonylfluoride, 2-fluoro-. Its ability to form stable complexes with various metals makes it a valuable precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures. Recent research has focused on optimizing the synthesis conditions to achieve higher yields and better control over the final product's properties.

Safety considerations are paramount when handling 3-Pyridinecarbonylfluoride, 2-fluoro-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-Pyridinecarbonylfluoride, 2-fluoro- (CAS No. 113898-55-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an indispensable reagent in synthetic chemistry, contributing to advancements in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this versatile molecule, further solidifying its importance in modern scientific endeavors.